Home / Products / Others

5-methoxy-2-methyl-1,3-oxazole-4-carboxylic acid

Name: 5-methoxy-2-methyl-1,3-oxazole-4-carboxylic acid
Brand: Smolecule
SKU: S6522428
Rating: 5 (8 reviews)

Catalog No.

S6522428

CAS No.

1519974-94-7

M.F

C6H7NO4

M. Wt

157.1

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

5-methoxy-2-methyl-1,3-oxazole-4-carboxylic acid

8. Toxicity and Safety in Scientific Experiments
9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Future Directions
13. Specification
14. Others

General Information

CAS Number

1519974-94-7

Product Name

5-methoxy-2-methyl-1,3-oxazole-4-carboxylic acid

Molecular Formula

C6H7NO4

Molecular Weight

157.1

5-Methoxy-2-methyl-1,3-oxazole-4-carboxylic acid, commonly known as MMOC, is a heterocyclic compound with chemical formula C6H7NO4. MMOC has attracted research attention due to its potential applications in various fields, including material science, medicine, and organic chemistry. This paper provides an overview of the physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity, and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions of MMOC.

Definition and Background

MMOC is a heterocyclic compound that contains a five-membered oxazole ring and a carboxyl group. It was first synthesized and characterized in 1998 by Takuya Arita et al. Since then, it has attracted research attention due to its unique properties and potential applications.

Physical and Chemical Properties

MMOC is a white crystalline solid that is soluble in polar solvents such as water, methanol, and ethanol. Its melting point is 107-109°C, and its boiling point is 342.89°C. It has a molecular weight of 157.12 g/mol, and its density is 1.44 g/cm3. The NMR and IR spectra of MMOC show characteristic peaks that can be used to identify the compound.

Synthesis and Characterization

MMOC can be synthesized by the reaction of 2-methyl-4-nitro-5-oxazolecarboxylic acid with methanol and sodium borohydride. The crude product is then purified by recrystallization. The identity of the synthesized MMOC can be confirmed by NMR and IR spectroscopy.

Analytical Methods

Various analytical methods can be used to quantify MMOC in different matrices. High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly used methods for the analysis of MMOC in biological samples, environmental samples, and chemical reactions.

Biological Properties

MMOC has shown potential biological activities in several studies. For example, it has been reported to have anti-tumor activity against human hepatoma cells and breast cancer cells. It also has antimicrobial activity against different strains of bacteria and fungi.

Toxicity and Safety in Scientific Experiments

The toxicity and safety of MMOC have been evaluated in several studies. It has been reported to have low acute toxicity in rats and mice. However, long-term toxicity studies and clinical trials are needed to assess its safety in humans.

Applications in Scientific Experiments

MMOC has potential applications in various fields of research, including material science, medicine, and organic chemistry. For example, it can be used as a building block for the synthesis of novel heterocyclic compounds. It can also be used as a fluorescent probe for the detection of metal ions and as a chelating agent.

Current State of Research

Research on MMOC is still in the early stages, and more studies are needed to fully understand its properties and potential applications. Most of the studies conducted so far have focused on its synthesis, characterization, and biological activities. There is a need for more studies on its physical and chemical properties, analytical methods, and applications in different fields.

Potential Implications in Various Fields of Research and Industry

MMOC has potential implications in various fields of research and industry, including medicine, material science, and organic chemistry. For example, it can be used as a drug candidate for the treatment of cancer and microbial infections. It can also be used as a building block for the synthesis of new materials with unique properties.
Limitations:
One of the limitations of MMOC is its low solubility in non-polar solvents, which makes it difficult to use in some applications. Another limitation is the lack of information on its long-term toxicity and safety in humans.

Future Directions

There are several future directions for MMOC research. Firstly, there is a need for more studies on its physical and chemical properties, especially its solubility, stability, and reactivity. Secondly, more studies are needed to evaluate its toxicity and safety in different animal models and in humans. Thirdly, there is a need for more studies on its potential applications in various fields, including material science, medicine, and organic chemistry. Fourthly, more studies are needed to explore its derivatives and analogs with improved properties and activities. Finally, there is a need for more collaborative research efforts between different disciplines to fully exploit its potential in various fields.